Cas no 2228218-78-6 (1-(4-methyl-1H-imidazol-5-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(4-methyl-1H-imidazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228218-78-6
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5825640
• PubChem ID: 165651641
• Update Time: 2025-11-05

1-(4-methyl-1H-imidazol-5-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1H-imidazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
• 2228218-78-6
• EN300-1808494

• Inchi： 1S/C9H10N2O3/c1-5-7(11-4-10-5)9(8(13)14)2-6(12)3-9/h4H,2-3H2,1H3,(H,10,11)(H,13,14)
• InChI Key： LHHPYNMNCWKDKM-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2=C(C)NC=N2)C1

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83Ų

Additional information on 1-(4-methyl-1H-imidazol-5-yl)-3-oxocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(4-methyl-1H-imidazol-5-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228218-78-6)

1-(4-methyl-1H-imidazol-5-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228218-78-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a 4-methyl-1H-imidazole moiety with a 3-oxocyclobutane carboxylic acid group, making it a promising candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other therapeutic agents targeting metabolic pathways.

The compound's imidazole ring is a critical pharmacophore found in many FDA-approved drugs, such as antifungal and antihypertensive agents. Meanwhile, the 3-oxocyclobutane scaffold contributes to its conformational rigidity, which can enhance binding affinity to biological targets. Recent studies highlight its utility in fragment-based drug design (FBDD), where its balanced hydrophilicity and molecular weight (≈210 g/mol) align with Lipinski's Rule of Five—a key consideration in modern drug development.

In the context of trending topics, 1-(4-methyl-1H-imidazol-5-yl)-3-oxocyclobutane-1-carboxylic acid intersects with several high-interest areas in AI-driven drug discovery. Computational chemists frequently employ machine learning algorithms to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, addressing common search queries like "how to optimize small molecule bioavailability." Additionally, its heterocyclic structure aligns with the growing demand for sustainable synthetic methods, as researchers explore eco-friendly catalysts for its production.

From a synthetic chemistry perspective, the compound's carboxylic acid group offers versatile derivatization opportunities. It can undergo amidation, esterification, or serve as a handle for bioconjugation—answering frequent questions about "functional group compatibility in medicinal chemistry." Laboratories often characterize it using NMR spectroscopy and high-resolution mass spectrometry (HRMS), techniques commonly searched by analytical chemists.

The commercial availability of CAS 2228218-78-6 through specialty chemical suppliers has expanded its accessibility for academic and industrial researchers. Its stability under standard storage conditions (−20°C, desiccated) makes it practical for long-term studies. Notably, patent literature suggests its incorporation into proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies.

As the scientific community continues to explore structure-activity relationships (SAR) of imidazole derivatives, this compound serves as a valuable reference point. Its balanced polarity profile addresses recurring challenges in blood-brain barrier penetration—a frequent search term in neuropharmacology forums. Furthermore, its potential role in modulating enzyme inhibition mechanisms keeps it relevant in discussions about personalized medicine approaches.

In conclusion, 1-(4-methyl-1H-imidazol-5-yl)-3-oxocyclobutane-1-carboxylic acid represents a multifaceted tool for contemporary research. Its intersection with computational chemistry, green synthesis, and drug design paradigms ensures its continued importance in addressing both fundamental and applied scientific questions across multiple disciplines.